Cas no 2166674-52-6 (6-bromo-1,2,4triazolo1,5-apyridine-8-carbonitrile)

• Product Name: 6-bromo-1,2,4triazolo1,5-apyridine-8-carbonitrile
• CAS No: 2166674-52-6
• MF: C₇H₃BrN₄
• MW: 223.029519319534
• CID: 5222895
• PubChem ID: 132271931
• Update Time: 2025-06-28

6-bromo-1,2,4triazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile
• [1,2,4]Triazolo[1,5-a]pyridine-8-carbonitrile, 6-bromo-
• 6-bromo-1,2,4triazolo1,5-apyridine-8-carbonitrile
• EN300-1180081
• starbld0041774
• SCHEMBL19761084
• 2166674-52-6
• 6-Bromo[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile
• 6-bromo-[1.2.4]triazolo[1.5-a]pyridine-8-carbonitrile
• Z3006307528
• G73344
• DB-169446
• AKOS034139621

• Inchi： 1S/C7H3BrN4/c8-6-1-5(2-9)7-10-4-11-12(7)3-6/h1,3-4H
• InChI Key： URVKVSDQJOMLBS-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(Br)C=C2C#N

Computed Properties

• Exact Mass: 221.95411g/mol
• Monoisotopic Mass: 221.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų

Additional information on 6-bromo-1,2,4triazolo1,5-apyridine-8-carbonitrile

Comprehensive Analysis of 6-Bromo-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile (CAS No. 2166674-52-6): Properties, Applications, and Market Trends

The 6-bromo-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile (CAS 2166674-52-6) is a heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This nitrogen-rich scaffold exhibits unique electronic properties due to its fused triazole-pyridine core, making it a versatile intermediate for drug discovery. Recent studies highlight its potential in modulating kinase inhibitors and antimicrobial agents, aligning with the growing demand for small-molecule therapeutics targeting resistant pathogens.

Structural features of this compound include a bromine substituent at the 6-position and a cyano group at the 8-position, which enhance its reactivity in cross-coupling reactions. Researchers frequently search for "6-bromo-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile synthesis" or "CAS 2166674-52-6 applications," reflecting interest in its synthetic pathways. The compound's molecular weight (237.06 g/mol) and lipophilic nature (LogP ~1.8) make it suitable for blood-brain barrier penetration studies—a hot topic in CNS drug development.

In material science, this triazolopyridine derivative demonstrates promise in organic light-emitting diodes (OLEDs). Its electron-deficient aromatic system contributes to charge transport properties, addressing industry demands for high-efficiency emitters. Patent analyses reveal increasing filings involving 2166674-52-6 since 2020, particularly in photovoltaic materials and bioconjugation chemistry.

Environmental considerations drive innovation in green chemistry approaches for this compound. Recent publications explore catalyst-free cyclization methods to produce 6-bromo-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile with reduced waste. Such advancements respond to queries like "eco-friendly synthesis of triazolopyridines"—a trending search phrase among sustainable chemistry professionals.

The global market for triazolopyridine derivatives is projected to grow at 6.2% CAGR (2023-2030), fueled by their role in precision agriculture formulations. As a halogenated building block, CAS 2166674-52-6 enables structural diversification critical for developing novel crop protection agents with lower environmental persistence.

Analytical characterization of this compound typically involves LC-MS purity verification (>98%) and X-ray crystallography for structural confirmation. These quality control aspects are frequently searched alongside "2166674-52-6 supplier specifications," indicating procurement professionals' focus on batch consistency for high-throughput screening applications.

Emerging research explores the 6-bromo-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile scaffold in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connects to trending searches about "heterobifunctional degraders" and "E3 ligase recruiters," positioning the compound at the forefront of next-generation therapeutics development.

Storage recommendations for CAS 2166674-52-6 emphasize protection from moisture (desiccated at 2-8°C) due to the hydrolytic sensitivity of its nitrile group. Such practical handling information is crucial for laboratory personnel searching "stability of brominated triazolopyridines"—a common operational concern in process chemistry.

Innovative applications include using this compound as a fluorescence quencher in molecular beacons, capitalizing on its electron-withdrawing characteristics. This addresses the rising demand for diagnostic probes in point-of-care testing systems, correlating with increased searches for "triazolopyridine-based sensors."

Regulatory status reviews confirm that 6-bromo-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile isn't classified under restricted substance lists, though proper REACH compliance documentation is recommended for European markets—an essential consideration for exporters searching "CAS 2166674-52-6 regulatory overview."